Cas no 2171860-05-0 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobut-2-ynoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobut-2-ynoic acid
• CAS No: 2171860-05-0
• MF: C₂₃H₂₂N₂O₆
• MW: 422.430586338043
• CID: 6223460
• PubChem ID: 165557862
• Update Time: 2025-05-20

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobut-2-ynoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]but-2-ynoic acid
• 2171860-05-0
• EN300-1550257

• Inchi： 1S/C23H22N2O6/c26-15(12-21(27)24-11-5-10-22(28)29)13-25-23(30)31-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,15,20,26H,11-14H2,(H,24,27)(H,25,30)(H,28,29)
• InChI Key： AKJUPFIIYVNAFD-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC#CC(=O)O)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.14778643g/mol
• Monoisotopic Mass: 422.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobut-2-ynoic acid

Comprehensive Analysis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobut-2-ynoic acid (CAS No. 2171860-05-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobut-2-ynoic acid (CAS No. 2171860-05-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanamido moiety, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are increasingly exploring its applications due to its unique reactivity and compatibility with solid-phase peptide synthesis (SPPS) protocols.

The Fmoc-protected derivative plays a pivotal role in modern peptide synthesis, addressing key challenges such as selective deprotection and side-chain stability. With the growing demand for peptide-based therapeutics—driven by trends in personalized medicine and biologics—the importance of high-purity intermediates like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobut-2-ynoic acid cannot be overstated. Its alkynoic acid functionality further enables click chemistry applications, aligning with the industry’s shift toward modular and efficient conjugation strategies.

Recent advancements in AI-driven drug discovery have spotlighted compounds like this for their potential in targeting protein-protein interactions (PPIs). A surge in search queries related to "Fmoc-amino acid derivatives" and "peptide coupling reagents" reflects the scientific community’s focus on optimizing synthetic pathways. Notably, the compound’s hydroxybutanamido segment has been investigated for its role in enhancing solubility and bioavailability—a critical factor in drug development pipelines.

From an industrial perspective, scalability and cost-effectiveness are paramount. 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobut-2-ynoic acid offers advantages in both respects, as its synthesis leverages commercially available Fmoc-Cl reagents and straightforward purification techniques. Environmental sustainability is another hot topic; this compound’s compatibility with green chemistry principles (e.g., reduced solvent waste) resonates with regulatory trends favoring eco-friendly manufacturing.

In summary, CAS No. 2171860-05-0 represents a versatile building block at the intersection of peptide science and innovative therapeutics. Its structural features cater to contemporary research needs, from click chemistry applications to the design of next-generation biologics. As the pharmaceutical industry continues to prioritize precision and efficiency, this compound is poised to remain a staple in laboratories worldwide.